Cas no 2411183-85-0 (2-Chloro-1-[(3S)-1,2,3,5-tetrahydro-1,3-dimethyl-4H-1,4-benzodiazepin-4-yl]-1-propanone)

• Product Name: 2-Chloro-1-[(3S)-1,2,3,5-tetrahydro-1,3-dimethyl-4H-1,4-benzodiazepin-4-yl]-1-propanone
• CAS No: 2411183-85-0
• MF: C₁₄H₁₉ClN₂O
• MW: 266.766462564468
• CID: 5415502
• PubChem ID: 146107843
• Update Time: 2025-10-20

2-Chloro-1-[(3S)-1,2,3,5-tetrahydro-1,3-dimethyl-4H-1,4-benzodiazepin-4-yl]-1-propanone Chemical and Physical Properties

Names and Identifiers

• Z2670908857
• 2411183-85-0
• EN300-7560348
• 2-chloro-1-[(3S)-1,3-dimethyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-4-yl]propan-1-one
• 2-Chloro-1-[(3S)-1,3-dimethyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl]propan-1-one
• 2-Chloro-1-[(3S)-1,2,3,5-tetrahydro-1,3-dimethyl-4H-1,4-benzodiazepin-4-yl]-1-propanone

• Inchi： 1S/C14H19ClN2O/c1-10-8-16(3)13-7-5-4-6-12(13)9-17(10)14(18)11(2)15/h4-7,10-11H,8-9H2,1-3H3/t10-,11?/m0/s1
• InChI Key： JPSQUOIDDKVSGD-VUWPPUDQSA-N
• SMILES： C(N1CC2=CC=CC=C2N(C)C[C@@H]1C)(=O)C(Cl)C

Computed Properties

• Exact Mass: 266.1185909g/mol
• Monoisotopic Mass: 266.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.132±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 420.8±45.0 °C(Predicted)
• pka: 5.76±0.40(Predicted)

Additional information on 2-Chloro-1-[(3S)-1,2,3,5-tetrahydro-1,3-dimethyl-4H-1,4-benzodiazepin-4-yl]-1-propanone

Research Brief on 2-Chloro-1-[(3S)-1,2,3,5-tetrahydro-1,3-dimethyl-4H-1,4-benzodiazepin-4-yl]-1-propanone (CAS: 2411183-85-0)

The compound 2-Chloro-1-[(3S)-1,2,3,5-tetrahydro-1,3-dimethyl-4H-1,4-benzodiazepin-4-yl]-1-propanone (CAS: 2411183-85-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical relevance.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel benzodiazepine derivatives. Its unique structural features, including the chloro-substituted propanone moiety and the tetrahydro-1,4-benzodiazepine core, make it a versatile building block for drug discovery. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and microwave-assisted reactions, to optimize its production with high enantiomeric purity.

Pharmacological investigations have revealed that 2-Chloro-1-[(3S)-1,2,3,5-tetrahydro-1,3-dimethyl-4H-1,4-benzodiazepin-4-yl]-1-propanone exhibits promising activity as a modulator of GABA_A receptors. In vitro studies using neuronal cell lines demonstrated its ability to enhance GABAergic signaling, suggesting potential applications in the treatment of anxiety disorders and epilepsy. However, further in vivo studies are required to validate these findings and assess its safety profile.

In addition to its central nervous system (CNS) effects, recent research has explored the compound's potential as an anticancer agent. Preliminary data indicate that it may inhibit the proliferation of certain cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings are particularly intriguing given the compound's structural similarity to known kinase inhibitors, warranting further investigation into its mechanism of action.

The compound's pharmacokinetic properties have also been a focus of recent studies. Advanced analytical techniques, such as LC-MS/MS, have been employed to characterize its metabolism and distribution in biological systems. These studies have identified several major metabolites, providing insights into its biotransformation pathways and potential drug-drug interactions.

Despite these promising findings, challenges remain in the development of 2-Chloro-1-[(3S)-1,2,3,5-tetrahydro-1,3-dimethyl-4H-1,4-benzodiazepin-4-yl]-1-propanone as a therapeutic agent. Issues such as its stability under physiological conditions and potential off-target effects need to be addressed through structural optimization and comprehensive toxicological studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, 2-Chloro-1-[(3S)-1,2,3,5-tetrahydro-1,3-dimethyl-4H-1,4-benzodiazepin-4-yl]-1-propanone represents a promising candidate for further investigation in multiple therapeutic areas. Its unique chemical structure and diverse pharmacological activities make it a valuable tool for both basic research and drug discovery. Future studies should focus on elucidating its precise molecular targets and optimizing its drug-like properties to maximize its therapeutic potential.